![molecular formula C5H12ClF2N B2570653 (2S)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride CAS No. 869334-34-9](/img/structure/B2570653.png)
(2S)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are used to determine the spatial arrangement of atoms in a molecule .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the conditions required for the reaction, and the products formed .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Techniques like thermal analysis and physical property measurement are used .Scientific Research Applications
Fluorinated Amino Acids Synthesis
Pigza, Quach, and Molinski (2009) describe the stereoselective synthesis of valuable fluorinated amino acids, starting from 4,4,4-trifluoro-3-methylbutanoic acid, which shares structural similarities with (2S)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride. This process involves the conversion to a chiral oxazoline, oxidative rearrangement, and hydrogenation, highlighting the compound's utility in creating configurationally pure hydrochloride salts of amino acids (Pigza, Quach, & Molinski, 2009).
Environmental Impact Studies
Research by Ruan et al. (2015) on the environmental behaviors and potential adverse effects of fluorinated substances, including polyfluorinated ether sulfonates, underlines the importance of understanding the environmental impact of fluorinated compounds like this compound (Ruan et al., 2015).
Novel Synthetic Approaches
Scherer, Yamanouchi, and Onox (1990) discuss a novel technique for synthesizing perfluorochemicals, which could be applicable to compounds like this compound. This method involves liquid-phase photofluorination with elemental fluorine, demonstrating an alternative approach to classical fluorination methods (Scherer, Yamanouchi, & Onox, 1990).
Complex Formation Studies
Castaneda, Denisov, and Schreiber (2001) investigated the structure of complexes formed by aromatic NH and OH proton donors with aliphatic amines, which could provide insights into the behavior of this compound in similar environments (Castaneda, Denisov, & Schreiber, 2001).
Amination Kinetics
Kawabe and Yanagita (1971) studied the amination of chloromethylated polystyrene with 2-aminobutanol, which could be relevant for understanding the reactivity of this compound in polymer chemistry (Kawabe & Yanagita, 1971).
Aminating Agents Studies
George and Lappert (1969) demonstrated the effectiveness of aminostannanes as aminating agents via metathetical ligand-exchange reactions. This research could provide a context for the use of fluorinated amines like this compound in similar reactions (George & Lappert, 1969).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(2S)-1,1-difluoro-3-methylbutan-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11F2N.ClH/c1-3(2)4(8)5(6)7;/h3-5H,8H2,1-2H3;1H/t4-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCEXRMQFEAIETM-WCCKRBBISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClF2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.